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Get Quote

Table 1: Basic Chemical and Source Information

Attribute Description

IUPAC Name (1S,3R,4S,5R)-1,3,4-tris[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-5-

hydroxycyclohexane-1-carboxylic acid [1]

Type Tricaffeoylquinic acid (TriCQA), a specialized plant metabolite [1] [2]

Natural
Source

Azolla imbricata (Roxb.) Nakai [3] [4] [5]

First
Reported

1983 (as a new shikimate prearomatic from Chrysothamnus paniculatus) [6]

Quantitative Bioactivity and Mechanisms of Action

Research has elucidated two primary, interconnected mechanisms for tCQA's radioprotective effects:

mitigating oxidative stress-induced apoptosis and suppressing inflammatory responses.

Table 2: Key Experimental Findings and Bioactivity of tCQA
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Study Model Treatment Key Findings Proposed Mechanism

In Vitro (NCM460
colonic epithelial
cells) [3]

tCQA pre-treatment +
IR (Ionizing Radiation)

↓ Cytotoxicity, ↓ ROS, ↓
Mitochondrial

transmembrane potential
loss, ↓ Caspase-dependent

apoptosis

Scavenges IR-induced
ROS, inhibiting the

ROS/JNK/p38 MAPK
signaling pathway [3].

In Vivo (Mice) [3] tCQA + IR Alleviated systemic IR-

induced damage

Regulation of systemic

oxidative stress and
inflammation [3] [5].

In Vitro (THP-1
macrophages) [5]

tCQA + LPS
(Lipopolysaccharide)

↓ NLRP3 inflammasome
activation, ↓ IL-1β secretion,

↓ Caspase-1 activation, ↓
Pyroptosis (GSDMD

cleavage)

Suppresses NF-
κB/MAPK signaling;

promotes autophagic
degradation of NLRP3

[5].

Ex Vivo (Human
PBMCs) [5]

tCQA + LPS Anti-inflammatory effects Inhibition of pro-

inflammatory signaling
pathways [5].

In Vivo (BALB/c
mice) [5]

tCQA + IR Inhibited IR-induced NLRP3
inflammasome activation

Induction of autophagy
leading to NLRP3

degradation [5].

The interplay of these mechanisms against ionizing radiation injury can be visualized in the following

pathway:
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Diagram 1: tCQA protects against radiation injury by inhibiting ROS-mediated apoptosis and inducing

autophagy to suppress NLRP3-driven inflammation.

Experimental Protocols for Key Assays

For researchers aiming to replicate or build upon these findings, here are summaries of the core

methodologies used in the cited studies.

Protocol: In Vitro Radioprotection Assay in Cell Lines [3]

Cell Line: NCM460 human colonic epithelial cells.

Culture Conditions: Maintained in appropriate medium (e.g., RPMI-1640 with 10% FBS) at 37°C
with 5% CO₂.

Pre-treatment: Incubate cells with a non-cytotoxic dose of tCQA (e.g., 20 µM) for a set period (e.g., 2
hours) before irradiation.
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Irradiation: Expose cells to a predetermined dose of ionizing radiation (e.g., from a 137Cs γ-ray

source).
Assessment:

Cell Viability: Measure using MTT or CCK-8 assays.
ROS Levels: Detect using fluorescent probes like DCFH-DA and flow cytometry.

Mitochondrial Membrane Potential (ΔΨm): Assess using JC-1 staining and fluorescence
measurement.

Apoptosis: Analyze via Annexin V-FITC/PI staining and flow cytometry.
Protein Analysis: Perform Western blotting for cleaved caspase-3, p-JNK, p-p38, and total

JNK/p38.

Protocol: NLRP3 Inflammasome Inhibition Assay in Macrophages
[5]

Cell Model: THP-1 human monocytic cells differentiated into macrophages using PMA (phorbol 12-

myristate 13-acetate).
Priming and Inhibition: Prime cells with LPS (e.g., 100 ng/mL) for a set time. Co-treat or pre-treat

with tCQA.
Inflammasome Activation: Stimulate with a specific activator like nigericin (an ATP-dependent

potassium ionophore) after priming.
Assessment:

IL-1β Secretion: Quantify in cell supernatant using Enzyme-Linked Immunosorbent Assay
(ELISA).

Caspase-1 Activation: Measure using a fluorescent activity assay or Western blot for cleaved
caspase-1.

Pyroptosis: Detect by analyzing Gasdermin D (GSDMD) cleavage via Western blot and
Lactate Dehydrogenase (LDH) release assay.

Autophagy Flux: Monitor by Western blot for LC3-II/LC3-I ratio and p62 degradation. Use
autophagosome staining (e.g., CYTO-ID kit). Validate with autophagy inhibitors like chloroquine.

NF-κB/MAPK Signaling: Analyze phosphorylation of IκBα, p65, p38, JNK, and ERK by
Western blot.

Research Gaps and Future Directions

While the pre-clinical data is compelling, several steps are needed for clinical translation:
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Pharmacokinetics: Detailed data on tCQA's absorption, distribution, metabolism, and excretion

(ADME) is needed [1].
Toxicity Profile: Comprehensive in vivo toxicology studies are essential [1].

Clinical Trials: Rigorous randomized, double-blind, placebo-controlled studies in humans are lacking
but required to confirm efficacy and safety [1].

Synthesis & Supply: Developing efficient synthetic routes or bioproduction systems is crucial for a
sustainable and pure compound supply [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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